4-Methyl-2-(pyrrolidin-3-ylsulfanyl)-1,3-thiazole

• Molecular Formula: C8H12N2S2
• Molecular Weight: 200.3 g/mol
• SMILES: CC1=CSC(=N1)SC2CCNC2
• InChI: InChI=1S/C8H12N2S2/c1-6-5-11-8(10-6)12-7-2-3-9-4-7/h5,7,9H,2-4H2,1H3
• InChIKey: NRXSDJAADNHNSB-UHFFFAOYSA-N

4-Methyl-2-(pyrrolidin-3-ylsulfanyl)-1,3-thiazole: Identity and Classification

4-Methyl-2-(pyrrolidin-3-ylsulfanyl)-1,3-thiazole (CAS 1247759-63-2) is a heterocyclic building block that integrates a 4-methyl-1,3-thiazole core with a pyrrolidin-3-ylsulfanyl moiety at the 2-position . This structural assembly provides a defined molecular weight of 200.3 g/mol (C8H12N2S2) and establishes it within the broader class of thiazole-pyrrolidine conjugates, a scaffold frequently employed in medicinal chemistry and agrochemical research programs . Unlike simple thiazoles or pyrrolidines used in isolation, this compound presents a specific regio- and stereochemical arrangement that dictates its utility as a fragment or intermediate, requiring precise structural characterization before selection for any synthetic or screening workflow .

Scaffold Type Thiazole-pyrrolidine conjugate with defined regio- and stereochemistry

Functional Handle Thioether linker and secondary amine enable further derivatization

Selection Note Structure must be confirmed; not interchangeable with des-methyl or saturated-ring analogs

4-Methyl-2-(pyrrolidin-3-ylsulfanyl)-1,3-thiazole: Selection Rationale

Substituting 4-methyl-2-(pyrrolidin-3-ylsulfanyl)-1,3-thiazole with seemingly related analogs such as 4-methyl-2-(pyrrolidin-3-yl)-1,3-thiazole or 2-(pyrrolidin-3-ylsulfanyl)-4,5-dihydro-1,3-thiazole introduces distinct changes in molecular geometry, electronic distribution, and lipophilicity that can fundamentally alter target engagement and downstream synthetic utility. The presence of the methyl group at the 4-position of the thiazole ring, combined with the pyrrolidin-3-ylsulfanyl linker, creates a specific steric and hydrogen-bonding landscape that differs from des-methyl, saturated-ring, or benzothiazole analogs . Procurement decisions based solely on the presence of a 'pyrrolidine' or 'thiazole' motif risk acquiring a compound with divergent solubility, metabolic stability, or binding affinity, thereby compromising reproducibility in lead optimization or SAR studies .

Des-methyl analog

Different binding geometry and electronic distribution may shift SAR interpretation

Saturated-ring analog

Loss of aromatic thiazole planarity may alter target engagement and interaction profile

Benzothiazole analog

Higher lipophilicity and larger steric bulk may reduce solubility and increase promiscuity risk

4-Methyl-2-(pyrrolidin-3-ylsulfanyl)-1,3-thiazole: Quantitative Evidence

Thioether vs. Non-Thioether and Saturated Analogs

The substitution of the pyrrolidin-3-yl group at the 2-position via a sulfur linker in 4-methyl-2-(pyrrolidin-3-ylsulfanyl)-1,3-thiazole (MW 200.3, C8H12N2S2) introduces a distinct conformational and electronic profile compared to its direct non-thioether counterpart, 4-methyl-2-(pyrrolidin-3-yl)-1,3-thiazole (MW 168.26, C8H12N2S) . The additional sulfur atom not only increases the molecular weight by approximately 32 Da but also alters the bond angles and distances at the 2-position, which can affect the compound's fit within hydrophobic enzyme pockets or its participation in π-stacking interactions with aromatic residues. Furthermore, compared to the saturated-ring analog 2-(pyrrolidin-3-ylsulfanyl)-4,5-dihydro-1,3-thiazole (MW 188.3, C7H12N2S2), the fully aromatic 4-methylthiazole core in the target compound maintains a planar, conjugated system that supports different intermolecular interactions .

Thioether vs Analog

Reported

Target MW 200.3 Da (C8H12N2S2) vs. non-thioether MW 168.3 Da (+32 Da difference)

Supports SAR interpretation context

Cross-study comparable; no peer-reviewed source

Evidence Dimension	Structural and Physicochemical Properties
Target Compound Data	Molecular Weight: 200.3 g/mol; Formula: C8H12N2S2; Aromatic thiazole core.
Comparator Or Baseline	Comparator 1: 4-Methyl-2-(pyrrolidin-3-yl)-1,3-thiazole (CAS 1257521-56-4), MW: 168.26 g/mol, Formula: C8H12N2S. Comparator 2: 2-(Pyrrolidin-3-ylsulfanyl)-4,5-dihydro-1,3-thiazole (CAS 1706442-21-8), MW: 188.3 g/mol, Formula: C7H12N2S2.
Quantified Difference	Difference in MW: +32.04 Da vs. non-thioether analog; +12.0 Da vs. dihydro analog.
Conditions	Calculated based on standard atomic masses (IUPAC).

Why This Matters

Procuring the correct sulfur-linked, aromatic thiazole ensures that downstream SAR interpretations are based on the intended molecular topology and electronic configuration, avoiding confounding results from structurally mismatched analogs.

Free Base vs. Hydrochloride Salt Comparison

The free base form of 4-methyl-2-(pyrrolidin-3-ylsulfanyl)-1,3-thiazole (MW 200.3) is available at a purity specification of 95% . In contrast, the hydrochloride salt (4-methyl-2-(pyrrolidin-3-ylsulfanyl)-1,3-thiazole hydrochloride, CAS 1864051-71-7) has a molecular weight of 236.8 g/mol (C8H13ClN2S2) and is also supplied at 95% purity . The free base form offers a neutral molecular species that is directly suitable for reactions requiring nucleophilic amine functionality, such as reductive aminations or sulfonamide formations, without the need for an additional neutralization step. The hydrochloride salt, while more stable and crystalline, introduces a counterion that must be accounted for in stoichiometric calculations and may affect solubility profiles in organic solvents.

Free Base vs HCl Salt

Data to verify

Free base purity 95%, MW 200.3 vs. HCl salt purity 95%, MW 236.8 (+36.5 Da difference)

Supports synthetic workflow selection

Commercial vendor data; verify purity and salt form

Evidence Dimension	Purity and Molecular Form
Target Compound Data	Free base, Purity: 95% (typical), MW: 200.3 g/mol.
Comparator Or Baseline	Hydrochloride salt (CAS 1864051-71-7), Purity: 95% (typical), MW: 236.8 g/mol.
Quantified Difference	Molecular weight difference: +36.5 Da due to HCl addition.
Conditions	As specified by commercial vendor technical datasheets.

Why This Matters

Selecting the free base over the hydrochloride salt can streamline synthetic workflows by eliminating a deprotection step and reducing the risk of counterion interference in sensitive reactions, while also enabling more straightforward mass balance calculations.

Lipophilicity and Steric Profile vs. Benzothiazole Analogs

The monocyclic 4-methylthiazole core of the target compound (C8H12N2S2) presents a significantly smaller steric footprint and distinct lipophilicity compared to its benzothiazole analog, 2-(pyrrolidin-3-ylsulfanyl)-1,3-benzothiazole (C11H12N2S2, MW 236.4) . The absence of a fused benzene ring in the target compound reduces the calculated partition coefficient (ClogP) by approximately 1.5-2.0 log units and decreases the topological polar surface area (TPSA), which can translate into improved aqueous solubility and lower plasma protein binding in biological assays . This differentiation is critical in early-stage drug discovery where balancing potency with favorable ADME properties is essential.

Lipophilicity vs Benzothiazole

Class-level inference

Target ClogP ~1.8–2.5, MW 200.3 vs. benzothiazole ClogP ~3.5–4.0 (Δ -1.5 to -2.0 units)

Supports developability profile review

Estimated values; experimental confirmation needed

Evidence Dimension	Lipophilicity and Molecular Size
Target Compound Data	Monocyclic thiazole core; MW: 200.3 g/mol; Calculated ClogP: ~1.8-2.5.
Comparator Or Baseline	2-(Pyrrolidin-3-ylsulfanyl)-1,3-benzothiazole (CAS 1420850-00-5), Benzothiazole core; MW: 236.4 g/mol; Calculated ClogP: ~3.5-4.0.
Quantified Difference	MW difference: -36.1 Da; ClogP difference: -1.5 to -2.0 units (estimated).
Conditions	Calculated using standard cheminformatics software (e.g., ChemAxon, ACD/Labs).

Why This Matters

Procuring the monocyclic thiazole analog over the bulkier benzothiazole version can mitigate risks of poor solubility and high lipophilicity-driven promiscuity, thereby enhancing the developability profile of a chemical series.

4-Methyl-2-(pyrrolidin-3-ylsulfanyl)-1,3-thiazole: Application Scenarios

Fragment-Based Drug Discovery and Lead Optimization

The compound's well-defined molecular weight (200.3 Da) and balanced lipophilicity make it an ideal fragment for inclusion in small-molecule libraries targeting enzymes or receptors where a compact, heteroaromatic pyrrolidine-thiazole moiety is desired. Its sulfur linker provides a vector for further functionalization via alkylation or metal-catalyzed cross-coupling reactions, enabling rapid SAR exploration . The free base form eliminates the need for counterion removal, streamlining parallel synthesis workflows.

Agrochemical Research: Novel Pesticides and Herbicides

Given the established use of pyrrolidinyl-substituted thiazoles in agrochemical patents for herbicidal and insecticidal applications [1], 4-methyl-2-(pyrrolidin-3-ylsulfanyl)-1,3-thiazole serves as a key intermediate or scaffold for designing new crop protection agents. Its aromatic thiazole core contributes to metabolic stability in planta, while the pyrrolidine group can modulate target site binding and phloem mobility .

Chemical Biology Probe Synthesis and Target Validation

The presence of a secondary amine in the pyrrolidine ring of the free base allows for facile conjugation to biotin, fluorescent dyes, or affinity tags via amide bond formation or reductive amination . This enables the creation of chemical probes for pull-down assays or cellular imaging, facilitating the identification and validation of protein targets engaged by this chemotype.

Sulfur-Containing Heterocycle Synthesis Methodology

The compound's thioether linkage and adjacent nitrogen atoms provide a useful model system for developing and optimizing new synthetic methods for S-arylation, oxidation (to sulfoxide or sulfone), or metal-catalyzed cross-coupling reactions at the C-S bond . Its commercial availability and moderate cost make it a practical benchmark substrate for academic and industrial process chemistry laboratories.

Application

Selection Property

Validation Focus

Fragment-based drug discovery

Balanced lipophilicity & MW (~200 Da)

SAR exploration & parallel synthesis compatibility

Agrochemical intermediate

Metabolic stability via thiazole core

Target-site binding & phloem mobility assays

Chemical probe synthesis

Secondary amine for conjugation

Pull-down efficiency & target identification

Heterocycle methodology

Thioether as model substrate

Cross-coupling & oxidation reaction scope

• [1] Bayer AG. New heterocyclic-substituted thiazole derivatives, useful as total or selective herbicides, insecticides, acaricides, nematocides, ectoparasiticides or antifouling agents. Patent WO2002008197A1, 2001. View Source